Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate

• IUPAC Name: methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
• InChI: InChI=1S/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H3
• InChI Key: CHVHUPRPWDQWSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CCC(C1)(CC2)O
• Molecular Formula: C9H14O3
• DSSTOX Substance ID: DTXSID80616507
• Molecular Weight: 170.21 g/mol
• CAS No.: 88888-31-7

Description

“Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate” is a chemical compound with the CAS Number: 88888-31-7. It has a molecular weight of 170.21. The compound is stored in a refrigerator and its physical form is oil.

Molecular Structure Analysis

The IUPAC Name of the compound is “this compound” and its InChI Code is "1S/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H3". The InChI key is "CHVHUPRPWDQWSU-UHFFFAOYSA-N".

Physical and Chemical Properties Analysis

“this compound” is an oil that is stored in a refrigerator. It has a molecular weight of 170.21.

Scientific Research Applications

Synthesis and Chemical Structure

Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate is involved in various synthesis processes. For instance, it has been used in the synthesis of conformationally restricted methionine analogs, highlighting its role in producing amino acid derivatives with potential biochemical applications (Glass et al., 1990). Additionally, its derivatives have been explored in stereochemical studies, contributing to our understanding of molecular structures and reactions (Cameron et al., 1994).

Oxidation and Reactivity Studies

This compound also plays a significant role in studies related to oxidation and reactivity. Research has explored the electrochemical oxidation of similar bicyclic compounds, providing insights into their reactivity and potential applications in chemical synthesis (Glass et al., 1990). These studies are crucial for developing new synthetic methods and understanding the chemical behavior of such compounds.

Application in Drug Development

In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their potential in drug development. For example, the synthesis of bicyclic amino acid derivatives has implications for the development of novel pharmaceuticals (Christensen et al., 1983). These compounds could be crucial in designing new drugs with specific biological activities.

Analytical Chemistry Applications

Moreover, this compound has applications in analytical chemistry, particularly in the determination of the absolute configuration of secondary alcohols and ketones (Yamazaki & Maeda, 1986). Understanding the stereochemistry of such compounds is essential for various applications, including pharmaceuticals and materials science.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P271, P280, P301, P301, P302, P304, P305, P312, P313, P332, P337, P338, P340, P351, P352.